4-(2,4-Dimethoxyphenyl)-2-formylphenol, 95%

• IUPAC Name: 5-(2,4-dimethoxyphenyl)-2-hydroxybenzaldehyde
• InChI: InChI=1S/C15H14O4/c1-18-12-4-5-13(15(8-12)19-2)10-3-6-14(17)11(7-10)9-16/h3-9,17H,1-2H3
• InChI Key: YMGRUXDZRXEWKY-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=C(C=C1)C2=CC(=C(C=C2)O)C=O)OC
• Molecular Formula: C15H14O4
• DSSTOX Substance ID: DTXSID60685236
• Molecular Weight: 258.27 g/mol
• CAS RN: 1111128-83-6

Description

4-(2,4-Dimethoxyphenyl)-2-formylphenol, 95% (4-DFPF-95) is a synthetic compound belonging to the class of phenols. It is a stable, white crystalline powder with a molecular weight of 218.26 g/mol. It is an important intermediate used in the synthesis of various organic compounds. It is also used as a reagent in the synthesis of pharmaceuticals, dyes, and other organic compounds. 4-DFPF-95 has a wide range of applications in the field of biochemistry and physiology, including drug delivery, gene manipulation, and cell culture.

Mechanism of Action

The mechanism of action of 4-(2,4-Dimethoxyphenyl)-2-formylphenol, 95% is not yet fully understood. However, it is believed that the compound binds to DNA and RNA molecules and affects their transcription and translation. It is also believed that the compound may interact with other cellular components, such as proteins and enzymes, and may affect their activity.
Biochemical and Physiological Effects
The biochemical and physiological effects of 4-(2,4-Dimethoxyphenyl)-2-formylphenol, 95% have not been extensively studied. However, it has been shown to affect the expression of genes involved in cell growth and differentiation. It has also been shown to affect the expression of proteins involved in metabolism and energy production. Additionally, 4-(2,4-Dimethoxyphenyl)-2-formylphenol, 95% has been shown to have an anti-inflammatory effect in animal models.

Advantages and Limitations for Lab Experiments

The main advantage of 4-(2,4-Dimethoxyphenyl)-2-formylphenol, 95% is that it is a stable, white crystalline powder with a purity of 95%. This makes it easy to handle and store in the laboratory. Additionally, 4-(2,4-Dimethoxyphenyl)-2-formylphenol, 95% is relatively inexpensive and is widely available. However, the compound has a limited shelf life and must be stored in a cool, dry place. Additionally, it is important to note that 4-(2,4-Dimethoxyphenyl)-2-formylphenol, 95% is a synthetic compound and should be handled with care in the laboratory.

Future Directions

The potential future directions of research involving 4-(2,4-Dimethoxyphenyl)-2-formylphenol, 95% include an investigation into its mechanism of action, the development of new drugs and drug delivery systems, and the study of its biochemical and physiological effects. Additionally, further research is needed to determine the long-term effects of 4-(2,4-Dimethoxyphenyl)-2-formylphenol, 95% on cells and organisms. Finally, more research is needed to determine the safety and efficacy of 4-(2,4-Dimethoxyphenyl)-2-formylphenol, 95% for therapeutic applications.

Synthesis Methods

The synthesis of 4-(2,4-Dimethoxyphenyl)-2-formylphenol, 95% begins with the reaction of 2,4-dimethoxyphenol and formaldehyde in the presence of an acid catalyst. The resulting product is then purified by recrystallization and the purity is determined by HPLC. The final product is a white crystalline powder with a purity of 95%.

Scientific Research Applications

4-(2,4-Dimethoxyphenyl)-2-formylphenol, 95% has been widely used in scientific research due to its unique properties. It has been used in the study of DNA and RNA transcription, gene expression, and protein synthesis. It has also been used in the study of the biochemical and physiological effects of drugs and other compounds on cells and organisms. Additionally, 4-(2,4-Dimethoxyphenyl)-2-formylphenol, 95% has been used in the development of new drugs and in the design of drug delivery systems.